Cas no 102029-48-1 (Acetamide, N-(2,3-dihydro-1-methyl-1H-indol-6-yl)-)

• Product Name: Acetamide, N-(2,3-dihydro-1-methyl-1H-indol-6-yl)-
• CAS No: 102029-48-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 1131215
• Update Time: 2024-07-27

Acetamide, N-(2,3-dihydro-1-methyl-1H-indol-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2,3-dihydro-1-methyl-1H-indol-6-yl)-

• Inchi： 1S/C11H14N2O/c1-8(14)12-10-4-3-9-5-6-13(2)11(9)7-10/h3-4,7H,5-6H2,1-2H3,(H,12,14)
• InChI Key： NZMYYMZMPOOSLB-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C)(=O)C

Computed Properties

• Exact Mass: 190.110613g/mol
• Monoisotopic Mass: 190.110613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 190.24g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 401.6±38.0 °C(Predicted)
• pka: 14.82±0.20(Predicted)